Cas no 1805801-29-9 (3-Bromo-1-(4-(chloromethyl)-3-methylphenyl)propan-1-one)

• Product Name: 3-Bromo-1-(4-(chloromethyl)-3-methylphenyl)propan-1-one
• CAS No: 1805801-29-9
• MF: C₁₁H₁₂BrClO
• MW: 275.569381713867
• CID: 5004448
• Update Time: 2025-05-21

3-Bromo-1-(4-(chloromethyl)-3-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(4-(chloromethyl)-3-methylphenyl)propan-1-one

• Inchi： 1S/C11H12BrClO/c1-8-6-9(11(14)4-5-12)2-3-10(8)7-13/h2-3,6H,4-5,7H2,1H3
• InChI Key： DXNBYQWJJZYSGO-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(CCl)=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Additional information on 3-Bromo-1-(4-(chloromethyl)-3-methylphenyl)propan-1-one

3-Bromo-1-(4-(chloromethyl)-3-methylphenyl)propan-1-one: A Comprehensive Overview

3-Bromo-1-(4-(chloromethyl)-3-methylphenyl)propan-1-one, identified by the CAS number 1805801-29-9, is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its brominated aromatic ring system and a ketone functional group, making it a versatile molecule with potential applications in drug design, agrochemicals, and advanced materials.

The molecular structure of 3-Bromo-1-(4-(chloromethyl)-3-methylphenyl)propan-1-one consists of a benzene ring substituted with a bromine atom at position 3, a chloromethyl group at position 4, and a methyl group at position 3. The ketone group is attached to the benzene ring via a one-carbon chain. This arrangement creates a rigid and planar structure, which is advantageous for certain chemical reactions and biological interactions.

Recent studies have highlighted the importance of such brominated aromatic compounds in medicinal chemistry. For instance, researchers have explored the role of bromine substitution in enhancing the pharmacokinetic properties of drugs. The presence of the ketone group in 3-Bromo-1-(4-(chloromethyl)-3-methylphenyl)propan-1-one further adds to its reactivity, making it a valuable intermediate in organic synthesis.

In terms of synthesis, this compound can be prepared through various routes, including Friedel-Crafts acylation and nucleophilic substitution reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic methods have made it possible to achieve higher yields and better selectivity in the synthesis of such complex molecules.

The physical properties of 3-Bromo-1-(4-(chloromethyl)-3-methylphenyl)propan-1-one are also worth noting. It has a melting point of approximately 75°C and is sparingly soluble in water but readily dissolves in organic solvents like dichloromethane and ethyl acetate. These properties make it suitable for use in various industrial processes where solubility and thermal stability are critical factors.

From an environmental perspective, understanding the fate and transport of CAS No. 1805801-29-9 is essential for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes biodegradation under aerobic conditions, albeit at a slower rate compared to other organic compounds. This information is crucial for regulatory agencies when determining safe handling practices and disposal methods.

In conclusion, 3-Bromo-1-(4-(chloromethyl)-3-methylphenyl)propan-1-one, with its unique structural features and versatile functional groups, continues to be an area of interest for researchers across multiple disciplines. Its potential applications span from pharmaceuticals to advanced materials, making it a valuable addition to the repertoire of organic compounds used in modern chemistry.